Cas no 61539-01-3 (Cycloheptanone, 2-[bis(methylthio)methylene]-)

• Product Name: Cycloheptanone, 2-[bis(methylthio)methylene]-
• CAS No: 61539-01-3
• MF: C₁₀H₁₆OS₂
• MW: 216.363440513611
• CID: 475799
• PubChem ID: 12422874
• Update Time: 2025-04-19

Cycloheptanone, 2-[bis(methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-[bis(methylthio)methylene]-
• 2-[bis(methylsulfanyl)methylidene]cycloheptan-1-one
• 61539-01-3
• DTXSID00497537

• Inchi： 1S/C10H16OS2/c1-12-10(13-2)8-6-4-3-5-7-9(8)11/h3-7H2,1-2H3
• InChI Key： YYSLPUNNAIYZDW-UHFFFAOYSA-N
• SMILES： S(C)/C(=C1/C(CCCCC/1)=O)/SC

Computed Properties

• Exact Mass: 216.06438
• Monoisotopic Mass: 216.06425748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07